Cas no 28687-81-2 (2,4-Diphenyl5(4H)-Oxazolone)

• Product Name: 2,4-Diphenyl5(4H)-Oxazolone
• CAS No: 28687-81-2
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD02127278
• CID: 282462
• PubChem ID: 223025
• Update Time: 2025-05-21

2,4-Diphenyl5(4H)-Oxazolone Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,2,4-diphenyl-
• 2,4-DIPHENYL-1,3-OXAZOL-5(4H)-ONE
• 2,4-diphenyl-4H-1,3-oxazol-5-one
• 2,4-Diphenyl-1,3-oxazol-5(4H)-on
• 2,4-Diphenyl-2-oxazolin-5-one
• 2,4-diphenyl-4,5-dihydro-1,3-oxazol-5-one
• 2,4-diphenyl-4H-oxazol-5-one
• 2,4-diphenyl-4H-oxazolin-5-one
• 2-phenyl-4-benzyloxazol-5(4H)-one
• AC1Q6MD7
• CTK4G1897
• NSC10171
• SureCN3384117
• 2,4-Diphenyloxazol-5(4H)-one
• 2, 4-diphenyl-4H-1, 3-oxazol-5-one
• F18237
• 5(4H)-Oxazolone, 2,4-diphenyl
• CHEMBL1994884
• 2,4-Diphenyl-5(4H)-oxazolone
• 28687-81-2
• 2-phenyl-4-phenyl-5-oxazolinone
• 5(4H)-Oxazolone, 2,4-diphenyl-
• SCHEMBL3384117
• MFCD02127278
• NSC-10171
• NCI60_000048
• DTXSID80278806
• 2,4-Diphenyl5(4H)-Oxazolone

• MDL： MFCD02127278
• Inchi： 1S/C15H11NO2/c17-15-13(11-7-3-1-4-8-11)16-14(18-15)12-9-5-2-6-10-12/h1-10,13H
• InChI Key： IEJPPSMHUUQABK-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66
• LogP: 2.16690

2,4-Diphenyl5(4H)-Oxazolone Security Information

• Storage Condition：(BD492928)

Additional information on 2,4-Diphenyl5(4H)-Oxazolone

2,4-Diphenyl-5(4H)-Oxazolone: A Comprehensive Overview

2,4-Diphenyl-5(4H)-Oxazolone, identified by the CAS Registry Number 28687-81-2, is a significant compound in the field of organic chemistry. This compound belongs to the class of oxazolones, which are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The structure of 2,4-Diphenyl-5(4H)-Oxazolone features two phenyl groups attached to the 2 and 4 positions of the oxazolone ring, making it a derivative of the basic oxazolone framework.

The synthesis of 2,4-Diphenyl-5(4H)-Oxazolone typically involves the reaction of an appropriate diketone with ammonia or a primary amine, followed by cyclization under specific conditions. This compound is notable for its versatility in various chemical reactions and its potential applications in different fields. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

In terms of physical properties, 2,4-Diphenyl-5(4H)-Oxazolone is a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound exhibits moderate stability under normal conditions but can undergo degradation under harsh acidic or basic environments.

The chemical structure of 2,4-Diphenyl-5(4H)-Oxazolone plays a crucial role in its reactivity. The presence of electron-withdrawing groups such as the phenyl rings enhances the electrophilic character of the oxazolone ring, making it susceptible to nucleophilic attacks. This property has been exploited in several reactions, including Michael additions and conjugate additions, where it serves as an electrophilic partner.

Recent advancements in research have focused on the application of 2,4-Diphenyl-5(4H)-Oxazolone in drug discovery. Its ability to form stable complexes with metal ions has led to its use as a ligand in organometallic chemistry. Additionally, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic agents.

In the context of materials science, 2,4-Diphenyl-5(4H)-Oxazolone has been explored as a precursor for advanced materials such as polymers and coordination polymers. Its unique electronic properties make it suitable for applications in optoelectronics and sensing technologies.

The environmental impact of 2,4-Diphenyl-5(4H)-Oxazolone is another area of interest. Research indicates that this compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint and potential risks.

In conclusion, 2,4-Diphenyl-5(4H)-Oxazolone, with its CAS number 28687-81-2, is a versatile and valuable compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an essential component in modern chemical synthesis and material science. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.